![molecular formula C8H14ClN3O2 B1422968 methyl 2-{[(1-methyl-1H-pyrazol-4-yl)methyl]amino}acetate hydrochloride CAS No. 1311317-86-8](/img/structure/B1422968.png)
methyl 2-{[(1-methyl-1H-pyrazol-4-yl)methyl]amino}acetate hydrochloride
Overview
Description
Methyl 2-{[(1-methyl-1H-pyrazol-4-yl)methyl]amino}acetate hydrochloride is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is commonly used in the synthesis of various drugs and has been found to have several biochemical and physiological effects. In
Scientific Research Applications
Corrosion Inhibition
One of the primary applications of this compound is in the field of corrosion inhibition. A study by Missoum et al. (2013) demonstrated its effectiveness in protecting C38 steel against corrosion in hydrochloric acid solutions. The study utilized electrochemical techniques and weight-loss measurement to establish the compound's high inhibition efficiency, which surpassed 95% at low concentrations.
Multicomponent Chemical Synthesis
Another application is in multicomponent chemical synthesis. Elinson et al. (2014) conducted research on the sodium acetate-catalyzed multicomponent reaction of salicylaldehydes, malononitrile, and 3-methyl-2-pyrazolin-5-one, resulting in the efficient formation of substituted 2-amino-4-(1H-pyrazol-4-yl)-4H-chromenes. These compounds have potential applications in treating human inflammatory diseases and various biomedical applications. Their study is detailed in Comptes Rendus Chimie.
Synthesis of Functional Ligands
Boussalah et al. (2009) reported the synthesis of functional ligands, including methyl 2-(bis((3,5-dimethyl-1H-pyrazol-1-yl)methyl)amino)acetate derivatives. These ligands were evaluated for their catalytic properties in the oxidation of catechol to quinone using dioxygen. Their findings, published in Journal of Molecular Catalysis A-chemical, highlight the compound's role in catalysis.
Antimicrobial Activity
The compound's derivatives have also been studied for antimicrobial activity. Asif et al. (2021) synthesized and evaluated several derivatives for their antibacterial properties against common pathogens. The detailed study can be found in their paper, available here.
Synthesis of Pyrazole Derivatives
A study by Herrag et al. (2007) focused on the synthesis of pyrazole derivatives as corrosion inhibitors. This research highlights the compound's utility in creating effective corrosion inhibitors for steel in hydrochloric acid.
Mechanism of Action
Target of Action
Compounds with similar structures, such as 2-(1-methyl-1h-pyrazol-4-yl)morpholine, have been used in early discovery research .
Mode of Action
It is known that the pyrazole ring, a key structural component of this compound, is a common motif in many biologically active compounds .
Biochemical Pathways
Derivatives of pyrazole, a structural component of this compound, have been reported to show a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Pharmacokinetics
It is known that the solubility of a compound in water and other polar solvents can significantly impact its bioavailability .
Result of Action
Compounds with similar structures have shown potent in vitro antipromastigote activity .
Action Environment
The solubility of a compound in water and other polar solvents can be influenced by environmental factors such as temperature and ph .
properties
IUPAC Name |
methyl 2-[(1-methylpyrazol-4-yl)methylamino]acetate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3O2.ClH/c1-11-6-7(4-10-11)3-9-5-8(12)13-2;/h4,6,9H,3,5H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUUYQKIDSNEZCB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)CNCC(=O)OC.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1311317-86-8 | |
Record name | methyl 2-{[(1-methyl-1H-pyrazol-4-yl)methyl]amino}acetate hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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